Cas no 2227704-43-8 ((3S)-4-cyclopropyl-3-hydroxybutanoic acid)

• Product Name: (3S)-4-cyclopropyl-3-hydroxybutanoic acid
• CAS No: 2227704-43-8
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 6592974
• PubChem ID: 165756073
• Update Time: 2025-05-19

(3S)-4-cyclopropyl-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-4-cyclopropyl-3-hydroxybutanoic acid
• 2227704-43-8
• EN300-1833905

• Inchi： 1S/C7H12O3/c8-6(4-7(9)10)3-5-1-2-5/h5-6,8H,1-4H2,(H,9,10)/t6-/m0/s1
• InChI Key： NVKJBDLGBWNSDO-LURJTMIESA-N
• SMILES： O[C@H](CC(=O)O)CC1CC1

Computed Properties

• Exact Mass: 144.078644241g/mol
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 57.5Ų

Additional information on (3S)-4-cyclopropyl-3-hydroxybutanoic acid

Introduction to (3S)-4-cyclopropyl-3-hydroxybutanoic acid (CAS No. 2227704-43-8)

(3S)-4-cyclopropyl-3-hydroxybutanoic acid (CAS No. 2227704-43-8) is a chiral organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features, including a cyclopropyl group and a hydroxybutanoic acid moiety, which contribute to its distinct chemical and biological properties.

The cyclopropyl group in (3S)-4-cyclopropyl-3-hydroxybutanoic acid is known for its strain energy, which can influence the compound's reactivity and stability. The presence of the hydroxybutanoic acid moiety adds further complexity, as it can participate in various chemical reactions and interactions, such as hydrogen bonding and esterification. These structural elements make (3S)-4-cyclopropyl-3-hydroxybutanoic acid a valuable starting material for the synthesis of more complex molecules.

In the realm of pharmaceutical research, (3S)-4-cyclopropyl-3-hydroxybutanoic acid has shown promise as a lead compound for the development of novel drugs. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of (3S)-4-cyclopropyl-3-hydroxybutanoic acid exhibited potent inhibitory activity against a key enzyme involved in cancer cell proliferation.

The chiral nature of (3S)-4-cyclopropyl-3-hydroxybutanoic acid is another critical aspect that enhances its utility in drug discovery. Chiral compounds often exhibit different biological activities depending on their enantiomeric form, making them valuable for developing more selective and effective therapeutics. Researchers have utilized advanced chiral separation techniques to isolate and characterize the (3S) enantiomer, which has shown superior pharmacological properties compared to its (3R) counterpart.

Beyond its pharmaceutical applications, (3S)-4-cyclopropyl-3-hydroxybutanoic acid has also found use in the development of functional materials and catalysts. Its unique structure makes it suitable for incorporation into polymers and other materials with tailored properties. Additionally, the compound can serve as a ligand in transition metal catalysis, enhancing the efficiency and selectivity of various chemical transformations.

The synthesis of (3S)-4-cyclopropyl-3-hydroxybutanoic acid has been optimized through several methodologies, including asymmetric synthesis and biocatalytic approaches. These methods not only improve the yield and purity of the compound but also reduce environmental impact by minimizing waste generation. A notable example is a recent study that employed an enzyme-catalyzed kinetic resolution to produce high-purity (3S) enantiomer with excellent enantioselectivity.

In conclusion, (3S)-4-cyclopropyl-3-hydroxybutanoic acid (CAS No. 2227704-43-8) is a versatile compound with significant potential in both pharmaceutical and chemical research. Its unique structural features, chiral nature, and diverse applications make it an important molecule for further investigation and development. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, contributing to advancements in medicine and materials science.